3-(5-Methylthiophen-2-yl)-1-phenylimidazo[1,5-a]pyridine

• IUPAC Name: 3-(5-methylthiophen-2-yl)-1-phenylimidazo[1,5-a]pyridine
• InChI: InChI=1S/C18H14N2S/c1-13-10-11-16(21-13)18-19-17(14-7-3-2-4-8-14)15-9-5-6-12-20(15)18/h2-12H,1H3
• InChI Key: JDYOWEMCUOCPAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)C2=NC(=C3N2C=CC=C3)C4=CC=CC=C4
• Molecular Formula: C18H14N2S
• Molecular Weight: 290.4 g/mol

Description

3-(5-Methylthiophen-2-yl)-1-phenylimidazo[1,5-a]pyridine is a heterocyclic compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is a member of the imidazo[1,5-a]pyridine family, which is known for its diverse biological activities.

Mechanism of Action

The mechanism of action of 3-(5-Methylthiophen-2-yl)-1-phenylimidazo[1,5-a]pyridine is not fully understood. However, it is believed that this compound interacts with specific targets in the body, leading to various biological effects.
Biochemical and Physiological Effects:
Studies have shown that 3-(5-Methylthiophen-2-yl)-1-phenylimidazo[1,5-a]pyridine has various biochemical and physiological effects. This compound has been shown to exhibit anti-inflammatory, anti-tumor, and anti-microbial activities. Additionally, it has been reported to have neuroprotective effects and to enhance cognitive function.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(5-Methylthiophen-2-yl)-1-phenylimidazo[1,5-a]pyridine is its versatility in various scientific research fields. This compound has been used as a starting material for the synthesis of various derivatives with improved biological activities. However, one of the limitations of this compound is its low solubility in water, which can affect its bioavailability and limit its use in certain applications.

Future Directions

There are several future directions for the research on 3-(5-Methylthiophen-2-yl)-1-phenylimidazo[1,5-a]pyridine. One of the areas of interest is the development of new synthetic methods for the preparation of this compound and its derivatives. Another area of interest is the investigation of its potential applications in the field of material science, such as the development of new sensors and optoelectronic devices. Additionally, the study of the mechanism of action of this compound and its derivatives can lead to the discovery of new therapeutic targets and the development of new drugs for various diseases.

Synthesis Methods

The synthesis of 3-(5-Methylthiophen-2-yl)-1-phenylimidazo[1,5-a]pyridine involves the reaction of 2-phenylimidazo[1,5-a]pyridine with 5-methylthiophene-2-carbaldehyde in the presence of a suitable catalyst. This reaction yields the desired compound in good yields and high purity.

Scientific Research Applications

3-(5-Methylthiophen-2-yl)-1-phenylimidazo[1,5-a]pyridine has been extensively studied for its potential applications in various fields of scientific research. This compound has shown promising results in the areas of medicinal chemistry, drug discovery, and material science.